Cas no 4478-63-1 (Ethanone,1-(3,3-dimethyl-2-oxiranyl)-)

Ethanone,1-(3,3-dimethyl-2-oxiranyl)- structure
4478-63-1 structure
Product Name:Ethanone,1-(3,3-dimethyl-2-oxiranyl)-
CAS No:4478-63-1
MF:C6H10O2
MW:114.142402172089
CID:329795
PubChem ID:20558
Update Time:2025-04-19

Ethanone,1-(3,3-dimethyl-2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,3-dimethyl-2-oxiranyl)-
    • 1-(3,3-dimethyloxiran-2-yl)ethanone
    • 3,4-epoxy-4-methylpentan-2-one
    • 1-(3,3-dimethyloxiran-2-yl)ethan-1-one
    • 1-(3,3-dimethyl-oxiranyl)-ethanone
    • 2-Pentanone, 3,4-epoxy-4-methyl-
    • 3,3-Dimethyl-2-acetyloxirane
    • 3,4-epoxy-4-methyl-2-pentanone
    • 3,4-epoxy-4-methylpentane-2-one
    • 3-Acetyl-2,2-dimethyl-oxiran
    • 3-Acetyl-2,2-dimethyloxirane
    • 4-methyl-3,4-epoxy-2-pentanone
    • 4-Methyl-3,4-epoxypentan-2-one
    • EINECS 224-758-9
    • Epoxymesityl oxide
    • NSC139151
    • 4478-63-1
    • WLN: T3OTJ B1 B1 CV1
    • SCHEMBL4452116
    • AKOS016025082
    • 2-Pentanone,4-epoxy-4-methyl-
    • Ethanone, 1-(3,3-dimethyloxiranyl)-
    • 142532-82-9
    • NS00046519
    • NSC 139151
    • Ethanone,3-dimethyloxiranyl)-
    • NSC-139151
    • 142532-81-8
    • NNQKVIBIXATSIX-UHFFFAOYSA-N
    • 1-(3,3-Dimethyl-2-oxiranyl)ethanone #
    • AI3-03900
    • Ethanone, 1-(3,3-dimethyloxiranyl)-, (-)- (9CI)
    • DTXSID401032222
    • Ethanone, 1-(3,3-dimethyloxiranyl)-, (+)- (9CI)
    • Inchi: 1S/C6H10O2/c1-4(7)5-6(2,3)8-5/h5H,1-3H3
    • InChI Key: NNQKVIBIXATSIX-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)C1(C)C

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.6A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.001g/cm3
  • Boiling Point: 140.3ºC at 760mmHg
  • Flash Point: 35.3ºC
  • Refractive Index: 1.428
  • PSA: 29.6
  • LogP: 0.75280

Ethanone,1-(3,3-dimethyl-2-oxiranyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Isobutyraldehyde ,  Oxygen Catalysts: 1H-Imidazole, cobalt(2+) salt (2:1) Solvents: Acetonitrile ;  5 h, 308 K
Reference
Epoxidation of olefins with O2 and isobutyraldehyde catalyzed by cobalt (II)-containing zeolitic imidazolate framework material
Zhang, Aiping; et al, Catalysis Communications, 2011, 12(13), 1183-1187

Ethanone,1-(3,3-dimethyl-2-oxiranyl)- Preparation Products

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